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Compound of Interest

Compound Name: 3-(Azepan-1-yl)propanoic acid

Cat. No.: B117911

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 3-(Azepan-1-
yl)propanoic acid (CAS 730996-05-1). Extensive searches for detailed experimental protocols
for biological assays, associated quantitative data, and specific signaling pathways involving
this compound have not yielded specific results. The information presented herein is based on
data from chemical suppliers and general chemical literature.

Introduction

3-(Azepan-1-yl)propanoic acid is a heterocyclic compound featuring an azepane ring linked
to a propanoic acid moiety. It is primarily utilized as a versatile building block in organic
synthesis. Its key applications lie in the preparation of uni-nuclear and bi-nuclear tertiary
ammonium ionic liquids and as an intermediate in the development of novel chemical entities
for pharmaceutical and material science research.[1][2][3] While its potential use in targeting
neurological and cardiovascular systems has been suggested, specific biological activity data
for this compound is not readily available in published literature.[2][3]

Physicochemical Properties

The fundamental physicochemical properties of 3-(Azepan-1-yl)propanoic acid are
summarized in the table below. This information is compiled from various chemical supplier

databases.
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Property Value Reference
CAS Number 730996-05-1 [1][2]14]
Molecular Formula CoH17NO> [31[4]
Molecular Weight 171.2368 g/mol [31[4]
Synonyms O=C(O)CCN1cCcCcCcccl [4]

Purity Typically 295% [4]

N Room Temperature, Sealed in
Storage Conditions . [4]
a dry environment

Core Application: Synthesis of lonic Liquids

The most prominently cited application of 3-(Azepan-1-yl)propanoic acid is in the synthesis of
tertiary ammonium ionic liquids.[1] lonic liquids are salts with low melting points that are finding
increasing use as green solvents and electrolytes. The synthesis typically involves a
neutralization reaction between the carboxylic acid group of 3-(Azepan-1-yl)propanoic acid
and a suitable base to form a carboxylate anion, which is then paired with a desired cation.

General Experimental Protocol: Synthesis of a 3-
(Azepan-1-yl)propanoate-based lonic Liquid

The following is a generalized, hypothetical protocol for the synthesis of an ionic liquid from 3-
(Azepan-1-yl)propanoic acid. Specific reaction conditions such as solvent, temperature, and
reaction time would need to be optimized for a particular target ionic liquid.

Materials:
e 3-(Azepan-1-yl)propanoic acid

o Equimolar amount of a selected base (e.g., a quaternary ammonium hydroxide, an
imidazolium hydroxide)

e An appropriate solvent (e.g., methanol, ethanol, or water)
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e Rotary evaporator
e High vacuum line
Procedure:

o Dissolution: Dissolve 3-(Azepan-1-yl)propanoic acid in the chosen solvent in a round-
bottom flask.

o Neutralization: Add an equimolar amount of the selected base to the solution dropwise while
stirring. The reaction is typically carried out at room temperature.

e Reaction Monitoring: Monitor the reaction to completion. This can be done by observing the
disappearance of the starting materials using techniques like Thin Layer Chromatography
(TLC) or by confirming the pH of the solution is neutral.

e Solvent Removal: Once the reaction is complete, remove the solvent under reduced
pressure using a rotary evaporator.

e Drying: Dry the resulting ionic liquid under a high vacuum for several hours to remove any
residual solvent and water.

o Characterization: Characterize the final product to confirm its identity and purity using
analytical technigues such as NMR spectroscopy, mass spectrometry, and elemental
analysis.

Visualizations
Logical Workflow for lonic Liquid Synthesis

The following diagram illustrates the general logical workflow for the synthesis of an ionic liquid
starting from 3-(Azepan-1-yl)propanoic acid.
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Caption: A logical workflow for the synthesis of an ionic liquid.

Future Directions

The presence of the azepane ring, a privileged scaffold in medicinal chemistry, suggests that 3-
(Azepan-1-yl)propanoic acid and its derivatives could be valuable for the development of
novel therapeutic agents. Further research is warranted to explore the biological activities of
this compound and its derivatives. Researchers in possession of this compound are
encouraged to screen it in relevant biological assays to elucidate its potential pharmacological
profile. The lack of publicly available data presents an opportunity for novel research in this
area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 730996-05-1|3-(Azepan-1-yl)propanoic acid|BLD Pharm [bldpharm.com]
e 2. 3-AZEPAN-1-YL-PROPIONIC ACID | 730996-05-1 [chemicalbook.com]
e 3. 3-(Azepan-1-yl)propanoic acid [myskinrecipes.com]

e 4. 3-(Azepan-1-yl)propanoic acid - Lead Sciences [lead-sciences.com]

« To cite this document: BenchChem. [Technical Guide: 3-(Azepan-1-yl)propanoic Acid (CAS
730996-05-1)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117911#3-azepan-1-yl-propanoic-acid-cas-number-
730996-05-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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